1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde

• IUPAC Name: 2-cyclopentyl-5-thiophen-2-ylpyrazole-3-carbaldehyde
• InChI: InChI=1S/C13H14N2OS/c16-9-11-8-12(13-6-3-7-17-13)14-15(11)10-4-1-2-5-10/h3,6-10H,1-2,4-5H2
• InChI Key: SAEHXVNBSBRKNL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)C3=CC=CS3)C=O
• Molecular Formula: C13H14N2OS
• Molecular Weight: 246.33 g/mol

Description

1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde (CPTP) is an organic compound belonging to the pyrazole family of compounds. It is a heterocyclic compound with a five-membered ring structure containing a sulfur atom. CPTP has been studied extensively due to its potential applications in the field of medicinal chemistry. CPTP has been found to possess various pharmacological properties, such as anti-inflammatory, anti-oxidant, anti-tumor and anti-bacterial activities.

Scientific Research Applications

1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde has been studied extensively due to its potential applications in the field of medicinal chemistry. It has been found to possess various pharmacological properties, such as anti-inflammatory, anti-oxidant, anti-tumor and anti-bacterial activities. Additionally, this compound has been investigated for its potential use as a drug delivery system and as a bioactive compound. In particular, this compound has been studied for its ability to target and inhibit certain cancer cell lines and to modulate the expression of certain genes.

Mechanism of Action

The mechanism of action of 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde is not yet fully understood. However, it is believed to involve the inhibition of certain enzymes and the modulation of certain gene expression. Additionally, this compound has been found to bind to certain receptors, such as the estrogen receptor, which may be involved in its pharmacological activity.
Biochemical and Physiological Effects
This compound has been found to possess various pharmacological properties, such as anti-inflammatory, anti-oxidant, anti-tumor and anti-bacterial activities. Additionally, this compound has been found to modulate the expression of certain genes and to inhibit certain enzymes. This compound has also been found to bind to certain receptors, such as the estrogen receptor, which may be involved in its pharmacological activity.

Advantages and Limitations for Lab Experiments

1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde is a relatively easy compound to synthesize in the laboratory and is relatively stable, allowing for its use in various laboratory experiments. Additionally, this compound has been found to possess various pharmacological properties, making it a useful compound for studying the biological effects of drugs. However, this compound is a relatively new compound and its pharmacological properties are still being studied, making it difficult to predict its effects in certain situations.

Future Directions

Future research on 1-cyclopentyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde should focus on further exploring its pharmacological properties and its potential for use in drug delivery and bioactive compounds. Additionally, further research should be conducted to better understand the mechanism of action of this compound and to identify its potential therapeutic applications. Additionally, further research should be conducted to explore the potential of this compound to modulate the expression of certain genes and to identify its potential for use in cancer therapy. Finally, further research should be conducted to explore the potential of this compound to bind to certain receptors and to identify its potential for use in hormone-related therapies.